Cas no 203436-46-8 (1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro-)

1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro- structure
203436-46-8 structure
Product Name:1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro-
CAS No:203436-46-8
MF:C18H14ClN5
MW:335.790261745453
CID:1392291
PubChem ID:21951838
Update Time:2025-04-20

1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purin-6-amine, N-([1,1'-biphenyl]-4-ylmethyl)-2-chloro-
    • N-([1,1a(2)-Biphenyl]-4-ylmethyl)-2-chloro-9H-purin-6-amine
    • 2-chloro-6-(4-phenyl benzylamino)purine
    • 2-chloro-6-(4-phenyl benzylamino) Purine
    • PHEWBOXSENDZMT-UHFFFAOYSA-N
    • DTXSID201199610
    • 2-chloro-6-(4-phenylbenzylamino)purine
    • SCHEMBL5828151
    • 203436-46-8
    • Inchi: 1S/C18H14ClN5/c19-18-23-16(15-17(24-18)22-11-21-15)20-10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9,11H,10H2,(H2,20,21,22,23,24)
    • InChI Key: PHEWBOXSENDZMT-UHFFFAOYSA-N
    • SMILES: ClC1N=C2C(=C(N=1)NCC1C=CC(C3C=CC=CC=3)=CC=1)NC=N2

Computed Properties

  • Exact Mass: 335.09402
  • Monoisotopic Mass: 335.0937732g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 61.14
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